Cas no 2172552-57-5 (4-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamido}oxolane-3-carboxylic acid)
4-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamido}oxolane-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamido}oxolane-3-carboxylic acid
- EN300-1528364
- 4-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-pyrazol-1-yl]acetamido}oxolane-3-carboxylic acid
- 2172552-57-5
-
- Inchi: 1S/C25H24N4O6/c30-23(28-22-14-34-12-21(22)24(31)32)11-29-10-15(9-26-29)27-25(33)35-13-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-10,20-22H,11-14H2,(H,27,33)(H,28,30)(H,31,32)
- InChI Key: UUNWEUCTRTYBAP-UHFFFAOYSA-N
- SMILES: O1CC(C(=O)O)C(C1)NC(CN1C=C(C=N1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O
Computed Properties
- Exact Mass: 476.16958450g/mol
- Monoisotopic Mass: 476.16958450g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 35
- Rotatable Bond Count: 8
- Complexity: 774
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 132Ų
4-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamido}oxolane-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1528364-0.05g |
4-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-pyrazol-1-yl]acetamido}oxolane-3-carboxylic acid |
2172552-57-5 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1528364-0.1g |
4-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-pyrazol-1-yl]acetamido}oxolane-3-carboxylic acid |
2172552-57-5 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1528364-0.25g |
4-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-pyrazol-1-yl]acetamido}oxolane-3-carboxylic acid |
2172552-57-5 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1528364-0.5g |
4-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-pyrazol-1-yl]acetamido}oxolane-3-carboxylic acid |
2172552-57-5 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1528364-1.0g |
4-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-pyrazol-1-yl]acetamido}oxolane-3-carboxylic acid |
2172552-57-5 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1528364-2.5g |
4-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-pyrazol-1-yl]acetamido}oxolane-3-carboxylic acid |
2172552-57-5 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1528364-5.0g |
4-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-pyrazol-1-yl]acetamido}oxolane-3-carboxylic acid |
2172552-57-5 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1528364-10.0g |
4-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-pyrazol-1-yl]acetamido}oxolane-3-carboxylic acid |
2172552-57-5 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1528364-50mg |
4-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-pyrazol-1-yl]acetamido}oxolane-3-carboxylic acid |
2172552-57-5 | 50mg |
$2829.0 | 2023-09-26 | ||
| Enamine | EN300-1528364-100mg |
4-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-pyrazol-1-yl]acetamido}oxolane-3-carboxylic acid |
2172552-57-5 | 100mg |
$2963.0 | 2023-09-26 |
4-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamido}oxolane-3-carboxylic acid Related Literature
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
Additional information on 4-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamido}oxolane-3-carboxylic acid
Comprehensive Analysis of 4-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamido}oxolane-3-carboxylic acid (CAS No. 2172552-57-5)
The compound 4-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamido}oxolane-3-carboxylic acid (CAS No. 2172552-57-5) is a highly specialized chemical entity with significant applications in pharmaceutical research and peptide synthesis. Its unique structure, featuring a fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it invaluable in solid-phase peptide synthesis (SPPS). Researchers and chemists frequently search for Fmoc-protected amino acid derivatives due to their critical role in drug discovery and bioconjugation.
In recent years, the demand for peptide-based therapeutics has surged, driven by advancements in targeted drug delivery and personalized medicine. This compound, with its oxolane-3-carboxylic acid moiety, offers enhanced stability and solubility, addressing key challenges in peptide formulation. Google Trends data reveals growing interest in queries like "Fmoc-protected peptides" and "CAS 2172552-57-5 applications," reflecting its relevance in modern research.
The pyrazol-1-ylacetamido segment of this molecule further expands its utility in heterocyclic chemistry, a field gaining traction for its role in designing kinase inhibitors and anti-inflammatory agents. Laboratories focusing on high-throughput screening (HTS) often prioritize such compounds due to their modularity and compatibility with automated synthesis platforms. Notably, the oxolane ring contributes to improved metabolic stability, a hot topic in ADME (Absorption, Distribution, Metabolism, Excretion) optimization studies.
From a synthetic perspective, the CAS 2172552-57-5 compound exemplifies the convergence of green chemistry principles and efficiency. Its Fmoc deprotection process employs mild base conditions, reducing waste generation—a priority for sustainable pharmaceutical manufacturing. Discussions on platforms like ResearchGate highlight its use in click chemistry applications, particularly in bioconjugation strategies for antibody-drug conjugates (ADCs).
Analytical characterization of this material typically involves HPLC-MS and NMR spectroscopy, techniques frequently searched by quality control professionals. The compound’s carboxylic acid functionality also enables facile derivatization, making it a versatile building block for prodrug design—a trending area in oncology research. Patent databases show increased filings mentioning 2172552-57-5, particularly in contexts like peptide macrocyclization and protein engineering.
In formulation science, the oxolane-3-carboxylic acid component addresses common issues like poor bioavailability, a frequent search term among formulation scientists. Its balanced lipophilicity aligns with current interests in BBB (Blood-Brain Barrier) penetration strategies for CNS-targeted drugs. Furthermore, the compound’s compatibility with PEGylation techniques—often queried in relation to half-life extension—enhances its appeal for biologics development.
As the pharmaceutical industry shifts toward continuous manufacturing, compounds like 4-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamido}oxolane-3-carboxylic acid gain attention for their scalability. Forums such as LinkedIn’s Pharma Chemistry groups actively discuss its role in flow chemistry setups, emphasizing reduced reaction times and improved yields. This aligns with broader industry searches for "cost-effective peptide synthesis" and "CAS 2172552-57-5 suppliers."
Emerging applications in diagnostic probe development further elevate the compound’s profile. Its pyrazole ring serves as a recognition site for metal ions, relevant to molecular imaging research—a trending topic in PubMed citations. The Fmoc group’s UV activity also facilitates real-time monitoring during synthesis, a feature valued in process analytical technology (PAT) implementations.
In conclusion, CAS 2172552-57-5 represents a multifaceted tool for researchers navigating the evolving landscape of peptide therapeutics and small-molecule drug design. Its structural features respond to contemporary needs in drug delivery, sustainability, and high-efficiency synthesis, making it a compound of enduring scientific and commercial interest.
2172552-57-5 (4-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1H-pyrazol-1-ylacetamido}oxolane-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)